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Compound of Interest

Compound Name: SH-Tripeptide-4

Cat. No.: B15177830 Get Quote

An In-depth Technical Guide to SH-Tripeptide-4
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The exact amino acid sequence of the core SH-Tripeptide-4 is not publicly

available and appears to be proprietary information. This guide synthesizes the available data

on its modified forms, primarily Palmitoyl sh-Tripeptide-4 Amide and Acetyl SH-Tripeptide-4
Amide, to provide a comprehensive structural and functional analysis based on current

knowledge.

Introduction to SH-Tripeptide-4 and its Derivatives
SH-Tripeptide-4 is a synthetic tripeptide that is most commonly found in cosmetic and

dermatological formulations in its acylated and amidated forms. The "SH" prefix is understood

to stand for "synthetic human," indicating its bio-mimetic nature. The two primary derivatives

encountered are:

Palmitoyl sh-Tripeptide-4 Amide: This lipo-peptide features a palmitoyl group attached to the

N-terminus of the tripeptide and an amide group at the C-terminus. This modification

enhances its stability and skin penetration. It is known by the trade name Binterin™ and is

derived from the human protein CD99.[1]

Acetyl SH-Tripeptide-4 Amide: This derivative has an acetyl group at the N-terminus and an

amide group at the C-terminus.
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Due to the lack of a publicly disclosed amino acid sequence, a definitive structural analysis is

not possible. However, based on its derivation from CD99, we can hypothesize a potential

sequence for the tripeptide core for illustrative purposes. The human CD99 protein is involved

in processes like cell adhesion and migration.[2][3]

Structural Analysis
While the precise amino acid sequence of SH-Tripeptide-4 remains proprietary, we can

illustrate the general structure of its common derivatives.

Table 1: Structural Properties of SH-Tripeptide-4 Derivatives (Hypothetical)

Property
Palmitoyl sh-Tripeptide-4
Amide

Acetyl SH-Tripeptide-4
Amide

Core Peptide SH-Tripeptide-4 SH-Tripeptide-4

N-terminal Modification Palmitoyl group Acetyl group

C-terminal Modification Amide group Amide group

Parent Protein CD99[1] Not specified

Mandatory Visualization: Generalized Structure of a
Modified SH-Tripeptide-4
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SH-Tripeptide-4 Core (Hypothetical)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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